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Compound of Interest

Compound Name: Triisopropoxyvanadium(v)oxide

Cat. No.: B13100941 Get Quote

An In-depth Overview of the Chemical Properties, Synthesis, and Catalytic Applications of a

Versatile Vanadium Compound.

Triisopropoxyvanadium(V) oxide, also known as vanadium(V) oxytriisopropoxide, is an

organometallic compound with the chemical formula OV[OCH(CH₃)₂]₃. This moisture-sensitive,

flammable liquid is a versatile reagent and catalyst precursor with significant applications in

organic synthesis and materials science. This technical guide provides a comprehensive

overview of its chemical properties, experimental protocols, and catalytic mechanisms, tailored

for researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties
Triisopropoxyvanadium(V) oxide is a colorless to pale yellow or orange-yellow liquid. It is

miscible with organic solvents such as toluene, hexane, and isopropanol but is insoluble in

water. The compound is sensitive to moisture and air, necessitating handling and storage under

an inert atmosphere.
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Property Value

CAS Number 5588-84-1

Molecular Formula C₉H₂₁O₄V

Molecular Weight 244.20 g/mol

Appearance Colorless to pale yellow-orange liquid

Melting Point -11 °C to -14 °C

Boiling Point 80-82 °C at 2 mmHg

Density 1.035 g/mL at 25 °C

Refractive Index n20/D 1.479

Flash Point 45 °C (113 °F)

Experimental Protocols
Synthesis of Triisopropoxyvanadium(V) Oxide
A common method for the laboratory synthesis of triisopropoxyvanadium(V) oxide involves the

alcoholysis of vanadyl trichloride (VOCl₃) with isopropanol. The reaction should be carried out

under an inert atmosphere (e.g., nitrogen or argon) due to the moisture sensitivity of the

reactants and products.

Materials:

Vanadyl trichloride (VOCl₃)

Anhydrous isopropanol

Anhydrous, non-polar solvent (e.g., hexane or toluene)

Anhydrous ammonia or a suitable amine (for scavenging HCl)

Schlenk line or glovebox for inert atmosphere operations

Distillation apparatus
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Procedure:

Under a positive pressure of inert gas, dissolve vanadyl trichloride in a suitable anhydrous,

non-polar solvent in a Schlenk flask.

Cool the solution in an ice bath.

Slowly add a stoichiometric excess of anhydrous isopropanol to the cooled solution with

vigorous stirring. The reaction is exothermic and will produce hydrogen chloride (HCl) gas.

To neutralize the HCl produced, bubble anhydrous ammonia gas through the reaction

mixture or add a stoichiometric amount of a non-coordinating base like pyridine. This will

precipitate ammonium chloride.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for several hours to ensure complete reaction.

Filter the mixture under inert atmosphere to remove the ammonium chloride precipitate.

The solvent and any excess isopropanol are removed from the filtrate under reduced

pressure.

The resulting crude triisopropoxyvanadium(V) oxide is then purified by vacuum distillation to

yield a colorless to pale yellow liquid.

Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will show characteristic signals for the isopropoxy

groups. A septet for the methine proton (CH) and a doublet for the methyl protons (CH₃) are

expected.

¹³C NMR: The carbon NMR spectrum will show two distinct signals corresponding to the

methine and methyl carbons of the isopropoxy ligands.

⁵¹V NMR: Vanadium-51 NMR spectroscopy is a powerful tool for characterizing vanadium

complexes. For triisopropoxyvanadium(V) oxide, a single sharp resonance is expected, with
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a chemical shift that is characteristic of a V(V) center in a tetrahedral or distorted tetrahedral

environment.

Infrared (IR) Spectroscopy: The IR spectrum of triisopropoxyvanadium(V) oxide will exhibit

characteristic absorption bands. A strong band around 1000-1040 cm⁻¹ is typically assigned to

the V=O stretching vibration. Other significant bands will be present corresponding to the C-O

and C-H stretching and bending vibrations of the isopropoxy ligands.

Catalytic Applications and Mechanisms
Triisopropoxyvanadium(V) oxide is a widely used catalyst and catalyst precursor, particularly in

oxidation reactions. It is valued for its ability to catalyze a variety of transformations, including

the oxidation of alcohols and the epoxidation of alkenes.

Oxidation of Alcohols
Triisopropoxyvanadium(V) oxide can catalyze the aerobic oxidation of alcohols to aldehydes

and ketones. The general mechanism is believed to involve the formation of a vanadium(V)

alkoxide intermediate, followed by a redox cycle.

Proposed Catalytic Cycle:

Ligand Exchange: The alcohol substrate coordinates to the vanadium center, displacing one

of the isopropoxy groups to form a vanadium(V) alkoxide intermediate.

Redox Reaction: The vanadium(V) center is reduced to vanadium(IV) as the alcohol is

oxidized to the corresponding aldehyde or ketone.

Re-oxidation: The reduced vanadium(IV) species is then re-oxidized back to the active

vanadium(V) state by an oxidant, such as molecular oxygen or a peroxide, completing the

catalytic cycle.
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Caption: Proposed catalytic cycle for the oxidation of alcohols by triisopropoxyvanadium(V)

oxide.

Experimental Workflow for Catalytic Oxidation
The following provides a general workflow for conducting a catalytic oxidation of an alcohol

using triisopropoxyvanadium(V) oxide.
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Caption: General experimental workflow for the catalytic oxidation of an alcohol.
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Safety and Handling
Triisopropoxyvanadium(V) oxide is a flammable liquid and vapor. It is harmful if swallowed or

inhaled and causes skin and serious eye irritation. It is also moisture-sensitive and should be

handled in a well-ventilated area, preferably in a fume hood or glovebox, using appropriate

personal protective equipment, including safety goggles, gloves, and a lab coat. Store in a cool,

dry, well-ventilated area away from heat, sparks, and open flames, under an inert atmosphere.

Conclusion
Triisopropoxyvanadium(V) oxide is a valuable and versatile compound for chemical synthesis

and materials science. Its well-defined chemical properties and catalytic activity in oxidation

reactions make it a subject of ongoing research and an important tool for synthetic chemists.

Proper handling and an understanding of its reactivity are crucial for its safe and effective use

in the laboratory. This guide provides a foundational understanding for researchers and

professionals working with this powerful reagent.

To cite this document: BenchChem. [Triisopropoxyvanadium(V) Oxide: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13100941#triisopropoxyvanadium-v-
oxide-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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